Cas no 1428532-83-5 (6-Bromo-7-methyl-1,2,4triazolo4,3-Apyridin-3(2H)-one)

• Product Name: 6-Bromo-7-methyl-1,2,4triazolo4,3-Apyridin-3(2H)-one
• CAS No: 1428532-83-5
• MF: C₇H₆BrN₃O
• MW: 228.046040058136
• MDL: MFCD23701111
• CID: 3045760
• PubChem ID: 74888900
• Update Time: 2025-04-21

6-Bromo-7-methyl-1,2,4triazolo4,3-Apyridin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-methyl-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• EN300-6186288
• 1428532-83-5
• 6-BROMO-7-METHYL-2H,3H-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-ONE
• DTXSID801198072
• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 6-bromo-7-methyl-
• 6-BROMO-7-METHYL-2H-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-ONE
• MFCD23701111
• SCHEMBL20772668
• D84730
• Z1681361020
• CS-0216822
• 1,2,4-Triazolo(4,3-a)pyridin-3(2H)-one, 6-bromo-7-methyl-
• 6-Bromo-7-methyl-1,2,4triazolo4,3-Apyridin-3(2H)-one

• MDL： MFCD23701111
• Inchi： 1S/C7H6BrN3O/c1-4-2-6-9-10-7(12)11(6)3-5(4)8/h2-3H,1H3,(H,10,12)
• InChI Key： OSBMVOFCIXXFCZ-UHFFFAOYSA-N
• SMILES： BrC1=CN2C(NN=C2C=C1C)=O

Computed Properties

• Exact Mass: 226.96942g/mol
• Monoisotopic Mass: 226.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.7Ų